Cas no 501662-86-8 (1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 501662-86-8
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5730757
• Update Time: 2025-07-09

1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• NSC338528
• 1-(3-hydroxypropyl)-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• 2H-Cyclopentapyrimidin-2-one,3,4,5,6,7-hexahydro-1-(3-hydroxypropyl)-4-thioxo-
• 1-(3-hydroxypropyl)-4-thioxo-3,4,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-2(5H)-one
• NSC816190
• NSC-338528
• VU0505030-1
• F2882-0063
• AKOS024475192
• 501662-86-8
• NSC-816190
• 1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C10H14N2O2S/c13-6-2-5-12-8-4-1-3-7(8)9(15)11-10(12)14/h13H,1-6H2,(H,11,14,15)
• InChI Key： YTXKTWFHYVYTRB-UHFFFAOYSA-N
• SMILES： S=C1C2CCCC=2N(C(N1)=O)CCCO

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one

Research Brief on 1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS: 501662-86-8)

The compound 1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS: 501662-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of the sulfanylidene and hydroxypropyl groups in its structure has been shown to enhance its reactivity and binding affinity to various biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and confirm its structural integrity.

In vitro studies have demonstrated that 1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking simulations have revealed its ability to interact with key amino acid residues in the active sites of target proteins, further supporting its therapeutic potential.

Further investigations into the pharmacokinetic properties of this compound are underway, with preliminary data indicating favorable absorption and distribution profiles. However, challenges related to its metabolic stability and potential toxicity remain to be addressed. Researchers are exploring various structural modifications to optimize its pharmacological properties while minimizing adverse effects.

In conclusion, 1-(3-hydroxypropyl)-4-sulfanylidene-1H,2H,3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-one represents a promising candidate for further drug development efforts. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research in the chemical biology and pharmaceutical fields. Future studies should focus on elucidating its mechanism of action and evaluating its efficacy in preclinical models.